Cas no 1480388-52-0 (Tert-Butyl 3,5-dichlorophenethylcarbamate)

• Product Name: Tert-Butyl 3,5-dichlorophenethylcarbamate
• CAS No: 1480388-52-0
• MF: C₁₃H₁₇Cl₂NO₂
• MW: 290.185581922531
• CID: 4936544
• Update Time: 2025-06-08

Tert-Butyl 3,5-dichlorophenethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,5-dichlorophenethylcarbamate
• Tert-Butyl 3,5-dichlorophenethylcarbamate

• Inchi： 1S/C13H17Cl2NO2/c1-13(2,3)18-12(17)16-5-4-9-6-10(14)8-11(15)7-9/h6-8H,4-5H2,1-3H3,(H,16,17)
• InChI Key： MMGMFQRKFKKTCV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCNC(=O)OC(C)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3

Additional information on Tert-Butyl 3,5-dichlorophenethylcarbamate

Tert-Butyl 3,5-dichlorophenethylcarbamate (CAS No. 1480388-52-0): A Comprehensive Overview

Tert-Butyl 3,5-dichlorophenethylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1480388-52-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their unique structural and functional properties. The presence of both a tert-butyl group and dichloro substituents on the phenethyl backbone imparts distinct reactivity and potential biological activity, making it a subject of extensive research and development.

The< strong>tert-butyl group, characterized by its steric hindrance and electron-donating effects, plays a crucial role in modulating the electronic and steric environment of the molecule. This feature is particularly valuable in medicinal chemistry, where such groups are often employed to enhance metabolic stability, improve binding affinity to biological targets, or influence the overall pharmacokinetic profile of drug candidates. In contrast, the< strong>3,5-dichlorophenethyl moiety introduces electron-withdrawing effects and potential halogen-metal interactions, which can be exploited in various synthetic transformations. The combination of these structural elements makes< strong>Tert-Butyl 3,5-dichlorophenethylcarbamate a promising scaffold for designing novel therapeutic agents.

Recent advancements in the field of drug discovery have highlighted the importance of carbamate derivatives as pharmacophores. Carbamates exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial properties. The< strong>3,5-dichlorophenethylcarbamate structure has been investigated for its potential in developing drugs targeting neurological disorders. Studies have demonstrated that modifications in this scaffold can lead to compounds with enhanced efficacy and reduced side effects. For instance, recent research has shown that derivatives of< strong>Tert-Butyl 3,5-dichlorophenethylcarbamate exhibit promising neuroprotective effects in preclinical models of Parkinson's disease. These findings underscore the significance of this compound as a lead molecule for further exploration.

The synthesis of< strong>Tert-Butyl 3,5-dichlorophenethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the< strong>tert-butyl group typically involves alkylation reactions using tert-butanol or its derivatives under acidic or basic catalysis. The subsequent chlorination step to introduce the< strong>3,5-dichlorophenethyl moiety requires careful optimization to avoid over-chlorination or decomposition of the intermediate products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These synthetic strategies not only highlight the synthetic challenge but also showcase the ingenuity required in modern pharmaceutical chemistry.

The pharmacological profile of< strong>Tert-Butyl 3,5-dichlorophenethylcarbamate has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in central nervous system (CNS) disorders. Additionally, its structural features allow for further derivatization to explore new pharmacological pathways. For example, modifications at the carbamate moiety can lead to compounds with altered solubility profiles or enhanced bioavailability. Such modifications are critical for translating laboratory findings into viable therapeutic options.

In conclusion,< strong>Tert-Butyl 3,5-dichlorophenethylcarbamate (CAS No. 1480388-52-0) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a< strong>tert-butyl group and< strong>3,5-dichlorophenethyl moiety provides a versatile scaffold for designing novel therapeutic agents. Recent studies have highlighted its promise in addressing neurological disorders and other diseases. As research continues to uncover new applications and synthetic methodologies for this compound, it is likely to remain a cornerstone in drug discovery efforts aimed at improving human health.